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Compound of Interest

Isoorientin-7-O-[6-sinapoyl]-
Compound Name:
glucoside

cat. No.: B15592630

An In-depth Technical Guide to Isoorientin-7-O-
[6-sinapoyl]-glucoside

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoorientin-7-O-[6-sinapoyl]-
glucoside, a naturally occurring phenolic compound. This document consolidates key chemical
data, detailed experimental protocols for its isolation and characterization, and an exploration
of its potential biological activities based on the known functions of its core structure,
isoorientin.

Core Compound Specifications

Isoorientin-7-O-[6-sinapoyl]-glucoside is a flavone C-glycoside found in the leaves of barley
(Hordeum vulgare L.).[1] Its structure is characterized by a luteolin aglycone C-glycosidically
linked to a glucose moiety at position 6, which is further O-glycosylated at position 7 with a
glucose molecule acylated with a sinapoy! group.
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Parameter Value Source
CAS Number 1016970-96-9 [1][2]
Molecular Formula Cs3sH40020 [1]
Molecular Weight 816.71 g/mol [1112][3]
- Leaves of barley (Hordeum
Initial Source [1]
vulgare L.)

Experimental Protocols
Extraction of Flavonoids from Barley Leaves

This protocol is a composite of established methods for flavonoid extraction from young barley
leaves.

Objective: To extract a flavonoid-rich fraction containing Isoorientin-7-O-[6-sinapoyl]-
glucoside from barley leaves.

Materials:

Fresh or freeze-dried young barley leaves

e Methanol or Ethanol

e Water

e Grinder or blender

« Filtration apparatus (e.g., Whatman No. 1 filter paper)
e Rotary evaporator

o Freeze-dryer

Procedure:
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o Sample Preparation: Fresh barley leaves are washed and dried, or freeze-dried leaves are
used directly. The leaves are ground into a fine powder.

» Extraction: The powdered leaves are subjected to extraction. A common and efficient method
is Microwave-Assisted Extraction (MAE).

o Solvent: Water has been shown to be an effective and environmentally friendly solvent.

o Parameters: Optimal conditions for MAE have been reported as a liquid-to-solid ratio of
approximately 34:1 (mL/g), a microwave power of around 1.27 W/g, and an extraction time
of about 11 minutes. The extraction is typically repeated twice to maximize yield.[4][5]

« Filtration: The resulting extract is filtered to remove solid plant material.

o Concentration: The solvent is removed from the filtrate under reduced pressure using a
rotary evaporator at a temperature below 45°C to prevent degradation of the thermolabile
compounds.

» Lyophilization: The concentrated extract is then freeze-dried to obtain a crude flavonoid
powder.
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Workflow for Flavonoid Extraction from Barley Leaves
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Caption: Workflow for Flavonoid Extraction from Barley Leaves
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Characterization by HPLC-DAD-ESI/MS

Objective: To identify and characterize Isoorientin-7-O-[6-sinapoyl]-glucoside in the
extracted fraction.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Diode-Array Detector (DAD)

Electrospray lonization (ESI) source

Mass Spectrometry (MS) detector (e.g., lon Trap or QTOF)
Chromatographic Conditions (based on Ferreres et al., 2008):

e Column: Reversed-phase C18 column

o Mobile Phase: A gradient system is typically used, for example:
o Solvent A: Water with 0.1% formic acid

o Solvent B: Acetonitrile with 0.1% formic acid

o Gradient: A linear gradient from a low to a high percentage of Solvent B over a period of 60-
90 minutes.

o Flow Rate: Approximately 0.8-1.0 mL/min.
e Detection:

o DAD: Scanning from 200-600 nm, with specific monitoring at wavelengths characteristic
for flavones (e.g., 280 nm and 340 nm).

o ESI-MS: Operated in negative ion mode, as flavonoids are readily deprotonated.

Mass Spectrometry Analysis: The structure of Isoorientin-7-O-[6-sinapoyl]-glucoside is
elucidated through its fragmentation pattern in MS/MS experiments. Key fragmentation events
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for C-glycosyl flavones include the loss of water and cross-ring cleavages of the sugar
moieties. The presence of the sinapoyl group is confirmed by the characteristic loss of this

molety.
. . Key MS/MS
Peak Retention Time
. . UV Amax (nm) [M-H]~ (m/z) Fragments
Assignment (min)
(m/z)
P 609 ([M-H-
Isoorientin-7-O- ] ) )
) Varies with sinapoyl]™), 447
[6-sinapoyl]- - ~270, 330 815 .
] conditions (IM-H-sinapoyl-
glucoside
glucose])

Note: The exact values are dependent on the specific chromatographic system and conditions
used.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of Isoorientin-7-O-[6-sinapoyl]-glucoside are
limited, the activities of its core aglycone, isoorientin, have been investigated. These studies
provide a strong basis for predicting the potential therapeutic effects of its derivatives.

Antioxidant and Cytoprotective Effects

Isoorientin has demonstrated significant antioxidant properties. It acts not only as a direct
radical scavenger but also by upregulating the cellular antioxidant defense system.[6] This is
primarily achieved through the activation of the Nrf2 (NF-E2-related factor 2) signaling pathway.

Mechanism of Action:

o PI3K/Akt Activation: Isoorientin activates the Phosphatidylinositol 3-kinase (P13K)/Akt
signaling pathway.[3][6]

o Nrf2 Translocation: Activated Akt promotes the dissociation of Nrf2 from its inhibitor, Keap1,
in the cytoplasm. Nrf2 then translocates to the nucleus.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b15592630?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18254247/
https://pubmed.ncbi.nlm.nih.gov/37277114/
https://pubmed.ncbi.nlm.nih.gov/18254247/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e ARE Binding: In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the
promoter regions of target genes.

o Antioxidant Gene Expression: This binding initiates the transcription of a suite of
cytoprotective genes, including NAD(P)H quinone oxidoreductase 1 (NQO1) and heme
oxygenase-1 (HO-1), which enhance the cell's ability to neutralize reactive oxygen species
(ROS).[3]

This pathway is crucial for protecting cells against oxidative stress, which is implicated in a
wide range of chronic diseases.
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Antioxidant Signaling Pathway of Isoorientin
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Caption: Antioxidant Signaling Pathway of Isoorientin
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Anti-inflammatory and Anti-apoptotic Effects

Isoorientin and related flavones have also been shown to possess anti-inflammatory and anti-
apoptotic properties, which are often linked to their antioxidant capacity. Studies have shown
that isoorientin can ameliorate H202-induced apoptosis and oxidative stress in chondrocytes by
modulating the MAPK (Mitogen-activated protein kinase) and PI3K/Akt pathways.[3] By
inhibiting pro-apoptotic signals and reducing intracellular ROS, isoorientin helps maintain
cellular homeostasis and prevents cell death. Furthermore, isoorientin has been observed to
inhibit the activation of the NF-kB pathway, a key regulator of inflammation, thereby reducing
the production of pro-inflammatory cytokines.

Conclusion

Isoorientin-7-O-[6-sinapoyl]-glucoside is a complex flavonoid with significant potential for
further research. Its presence in a common cereal like barley makes it an accessible target for
natural product chemists. While direct biological studies on this specific molecule are needed,
the well-documented antioxidant and anti-inflammatory activities of its core structure,
isoorientin, suggest that it could be a valuable compound for the development of new
therapeutic agents for oxidative stress- and inflammation-related diseases. The protocols and
data presented in this guide offer a solid foundation for researchers and drug development
professionals to initiate and advance studies on this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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